Cas no 1196053-06-1 (tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate)

• Product Name: tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate
• CAS No: 1196053-06-1
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD29918578
• CID: 4562649
• PubChem ID: 86672576
• Update Time: 2025-08-05

tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[(1R,2S)-rel-2-(4-hydroxyphenyl)cyclopropyl]carbamate
• TERT-BUTYL N-[(1R,2S)-2-(4-HYDROXYPHENYL)CYCLOPROPYL]CARBAMATE
• tert-Butyl ((1R,2S)-2-(4-hydroxyphenyl)cyclopropyl)carbamate
• Carbamic acid, N-[(1R,2S)-2-(4-hydroxyphenyl)cyclopropyl]-, 1,1-dimethylethyl ester, rel-
• AMY35573
• trans-Boc-amino-2-(4-hydroxyphenyl)cyclopropane
• tert-butyl (trans)-2-(4-hydroxyphenyl)cyclopropylcarbamate
• tert-butyl(trans)-2-(4-hydr
• tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate
• CS-0048039
• tert-butyl ((trans)-2-(4-hydroxyphenyl)cyclopropyl)carbamate
• WXB05306
• tert-butyl(trans)-2-(4-hydroxyphenyl)cyclopropylcarbamate
• AKOS027253859
• tert-butyl-(trans)-2-(4-hydroxyphenyl)cyclopropylcarbamate
• P14851
• AS-52818
• UHGRVKQMNJTTRU-NWDGAFQWSA-N
• 1196053-06-1
• TRANS-4-(2-BOC-AMINOCYCLOPROPYL)PHENOL
• tert-Butyl((1R,2S)-2-(4-hydroxyphenyl)cyclopropyl)carbamate
• SCHEMBL17718439
• MFCD29918578
• P15730

• MDL： MFCD29918578
• Inchi： 1S/C14H19NO3/c1-14(2,3)18-13(17)15-12-8-11(12)9-4-6-10(16)7-5-9/h4-7,11-12,16H,8H2,1-3H3,(H,15,17)/t11-,12+/m0/s1
• InChI Key： UHGRVKQMNJTTRU-NWDGAFQWSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1C[C@H]1C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 249.13649347 g/mol
• Monoisotopic Mass: 249.13649347 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.30
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate

tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate (CAS No. 1196053-06-1) is a fascinating organic compound with a unique structure and diverse applications. This compound belongs to the class of carbamates, which are widely used in various industries, including agriculture, pharmaceuticals, and materials science. The tert-butyl group attached to the nitrogen atom plays a significant role in stabilizing the molecule and enhancing its reactivity. The trans-2-(4-hydroxyphenyl)cyclopropyl moiety introduces additional complexity to the structure, making it a valuable compound for research and development.

Recent studies have highlighted the potential of this compound in the field of agrochemicals. Researchers have explored its role as a precursor for herbicides and fungicides, leveraging its ability to inhibit key enzymes in plant pathogens. The cyclopropyl ring, a three-membered ring with high ring strain, has been shown to enhance the bioavailability of the compound when incorporated into agricultural formulations. This makes tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate a promising candidate for developing eco-friendly pesticides that are both effective and sustainable.

In addition to its agricultural applications, this compound has garnered attention in the pharmaceutical industry. The 4-hydroxyphenyl group is known for its antioxidant properties, which can be harnessed in drug design for treating oxidative stress-related diseases. Scientists have also investigated the potential of this compound as a building block for more complex molecules with therapeutic applications. For instance, its ability to form stable amide bonds makes it a versatile intermediate in organic synthesis.

The synthesis of tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate involves a multi-step process that combines principles from both organic and stereochemistry. The formation of the cyclopropyl ring is achieved through a Diels-Alder reaction, followed by hydrolysis and subsequent carbamate formation. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis process, reducing production costs and improving yield.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its safety profile. Studies have shown that tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate undergoes rapid degradation under aerobic conditions, minimizing its persistence in soil and water systems. This property aligns with global efforts to develop chemicals that are both effective and environmentally benign.

In conclusion, tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate (CAS No. 1196053-06-1) is a multifaceted compound with significant potential across various industries. Its unique structure, combined with recent research findings, positions it as a key player in the development of innovative solutions for agriculture and medicine. As scientists continue to explore its properties and applications, this compound is likely to play an increasingly important role in advancing modern chemistry.